4-(Thiophen-2-ylsulfonyl)-1,9-dioxa-4-azaspiro[5.5]undecane

• IUPAC Name: 4-thiophen-2-ylsulfonyl-1,9-dioxa-4-azaspiro[5.5]undecane
• InChI: InChI=1S/C12H17NO4S2/c14-19(15,11-2-1-9-18-11)13-5-8-17-12(10-13)3-6-16-7-4-12/h1-2,9H,3-8,10H2
• InChI Key: HWPULVGVDBXPCQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC12CN(CCO2)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C12H17NO4S2
• Molecular Weight: 303.4 g/mol
• CAS No.: 1421478-37-6

Description

Thiophenes are a class of heterocyclic aromatic compounds based on a five-membered ring made up of one sulfur and four carbon atoms. They are characteristic secondary metabolites derived from plants belonging to the family Asteraceae. Spiro compounds, like the one you mentioned, are a class of organic compounds featuring a spiroatom, a single atom that forms part of two rings.

Synthesis Analysis

Thiophenes can be synthesized through various methods, including ring-forming multicomponent reactions. The synthesis of spiro compounds often involves the use of a quaternary carbon atom (a spiro atom) with which two alicyclic rings are linked.

Molecular Structure Analysis

Thiophenes are based on a five-membered ring containing one sulfur and four carbon atoms. Spiro compounds, on the other hand, have a unique structure where a single atom is a part of two separate rings.

Chemical Reactions Analysis

Thiophenes can participate in a variety of chemical reactions, including ring-forming multicomponent reactions. The exact reactions that “4-(Thiophen-2-ylsulfonyl)-1,9-dioxa-4-azaspiro[5.5]undecane” can undergo would depend on its specific structure and functional groups.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. For thiophene derivatives, they have been found to possess a wide range of biological properties, such as antimicrobial, antiviral, HIV-1 protease inhibitor, antileishmanial, nematicidal, insecticidal, phototoxic and anticancer activities.

Future Directions

Thiophene derivatives have numerous applications in a variety of research areas, including medicinal chemistry and material science. They have attracted considerable interest due to their peculiar redox potentials and have found application in OLEDs, OFETs, and OPVs. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.